Cas no 15828-65-6 (1H-Pyrazole-4,5-dicarboxamide,1-ethyl-N4,N5-dimethyl-)

15828-65-6 structure
Product Name:1H-Pyrazole-4,5-dicarboxamide,1-ethyl-N4,N5-dimethyl-
CAS No:15828-65-6
Molecular Formula:C9H14N4O2
Molecular Weight:210.23306
CID:168599
PubChem ID:193506
1H-Pyrazole-4,5-dicarboxamide,1-ethyl-N4,N5-dimethyl- Properties
Names and Identifiers
-
- 1H-Pyrazole-4,5-dicarboxamide,1-ethyl-N4,N5-dimethyl-
- 1-ethyl-4,5-di(N-methylcarbamoyl)pyrazole
- 2-ethyl-3-N,4-N-dimethylpyrazole-3,4-dicarboxamide
- 1-ethyl-N,N'-dimethyl-1H-pyrazole-4,5-dicarboxamide
- 1H-Pyrazole-4,5-dicarboxamide, 1-ethyl-N,N'-dimethyl-
- Iem 476
- Iem-476
- DTXSID40166396
- 15828-65-6
-
- InChIKey: XVKUIFBBRKZYHI-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H14N4O2/c1-4-13-7(9(15)11-3)6(5-12-13)8(14)10-2/h5H,4H2,1-3H3,(H,10,14)(H,11,15)
- SMILES: CNC(C1C=NN(CC)C=1C(NC)=O)=O
Computed Properties
- Exact Mass: 210.11182
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 210.112
- Heavy Atom Count: 15
- Complexity: 257
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.6
- Topological Polar Surface Area: 76Ų
Experimental Properties
- PSA: 76.02
- Refractive Index: 1.586
- Boiling Point: 498.3°C at 760 mmHg
- Flash Point: 255.2°C
- Density: 1.26
1H-Pyrazole-4,5-dicarboxamide,1-ethyl-N4,N5-dimethyl- Related Literature
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Yiying Hong,Darrell Velegol,Neetu Chaturvedi,Ayusman Sen Phys. Chem. Chem. Phys., 2010,12, 1423-1435
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Sarit Dhar Phys. Chem. Chem. Phys., 2016,18, 685-689
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M. R. Eveque-Mourroux,P. J. Emans,R. R. M. Zautsen,A. Boonen,R. M. A. Heeren,B. Cillero-Pastor Analyst, 2019,144, 5953-5958
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Keith Smith,Simon D. Roberts,Gamal A. El-Hiti Org. Biomol. Chem., 2003,1, 1552-1559
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Luca Bernardi,Mariafrancesca Fochi,Mauro Comes Franchini,Alfredo Ricci Org. Biomol. Chem., 2012,10, 2911-2922
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Nikolai Kuhnert,Timothy N. Danks Green Chem., 2001,003, 68-70
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L. Rousseau,E. Brémond,G. Lefèvre New J. Chem., 2018,42, 7612-7616
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Ryuji Kawano,Toshihisa Osaki,Koki Kamiya Lab Chip, 2013,13, 1476-1481
15828-65-6 (1H-Pyrazole-4,5-dicarboxamide,1-ethyl-N4,N5-dimethyl-) Related Products
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